2-methyl-5-{[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-benzimidazole

• IUPAC Name: 5-[(2-methyl-3H-benzimidazol-5-yl)methyl]-3-(oxolan-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H16N4O2/c1-9-16-12-3-2-10(6-13(12)17-9)7-14-18-15(19-21-14)11-4-5-20-8-11/h2-3,6,11H,4-5,7-8H2,1H3,(H,16,17)
• InChI Key: QUTZNWCRPDOXRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=C(C=C2)CC3=NC(=NO3)C4CCOC4
• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives, including those similar to the compound , involves multiple steps, including condensation, cyclization, and functional group modifications. A notable method for the synthesis of benzimidazole derivatives involves intramolecular cyclization of N-[(5-methylfuran-2-yl)methyl]aminoanilides, showcasing the flexibility and diversity of approaches in synthesizing complex benzimidazole structures (Stroganova et al., 2013).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives, including the one of interest, is characterized by the presence of a benzimidazole core, often modified with various substituents to influence the compound's physical, chemical, and biological properties. X-ray crystallography and DFT studies play a crucial role in understanding the spatial arrangement and electronic structure, providing insights into the reactivity and interaction capabilities of these molecules (Almansour et al., 2016).

Chemical Reactions and Properties

Benzimidazole derivatives undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic addition, and cycloaddition reactions. These reactions are essential for the functionalization of the benzimidazole core, enabling the synthesis of a wide range of derivatives with varied properties. The synthesis and transformations of 1-methyl-2-(thiophen-3-yl)-1H-benzimidazole, for example, demonstrate the versatility of benzimidazole compounds in undergoing multiple chemical reactions, leading to diverse structural analogs (El’chaninov & Aleksandrov, 2016).

Physical Properties Analysis

The physical properties of benzimidazole derivatives, such as solubility, melting point, and stability, are influenced by the nature of substituents attached to the core structure. Studies on the synthesis, spectroscopic, and physical properties of these compounds provide valuable information on how structural variations affect their physical characteristics, which is crucial for their application in various fields (Hiremath et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are central to the application of benzimidazole derivatives in chemical synthesis, materials science, and pharmaceuticals. Research on the synthesis and characterization of these compounds, including their antibacterial activity, highlights their potential utility in developing new materials and drugs (Tien et al., 2016).